Recent progress in ZnCo2O4 and its composites for energy storage and conversion: a review

Energy Advances Pub Date: 2022-10-03 DOI: 10.1039/D2YA00106C

Abstract

Transition metal oxides have attracted growing attention for application in energy storage and conversion technologies. In particular, spinel-based materials, such as ZnCo2O4, exhibit structures suitable for performing as multifunctional electrodes in energy devices. In fact, great efforts have been dedicated to the design of micro- and nanomaterials based on ZnCo2O4, using different synthesis approaches and controlled conditions. Consequently, interesting morphologies and structures have been recently obtained, exhibiting outstanding electrochemical performance. Hence, in this review we report a comprehensive survey of the progress of multifunctional ZnCo2O4-based materials, focusing on the development of supercapacitor devices and batteries. The top 10 electrode materials for each application are highlighted, including key findings in the development of slurry-cast or binder-free electrodes. In addition, the main strategies in the design of ZnCo2O4-based electrocatalysts for the oxygen evolution reaction (OER) and hydrogen evolution reaction (HER) are reviewed, including electrocatalysts capable of performing tetra-electron oxygen reduction reactions (ORRs).

Graphical abstract: Recent progress in ZnCo2O4 and its composites for energy storage and conversion: a review
Recent progress in ZnCo2O4 and its composites for energy storage and conversion: a review
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